2-(1,2-Oxazol-5-yl)ethan-1-amine

• IUPAC Name: 2-(1,2-oxazol-5-yl)ethanamine
• InChI: InChI=1S/C5H8N2O/c6-3-1-5-2-4-7-8-5/h2,4H,1,3,6H2
• InChI Key: QERJFBGPSMQXGL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1)CCN
• Molecular Formula: C5H8N2O
• Molecular Weight: 112.13 g/mol

Description

2-(1,2-Oxazol-5-yl)ethan-1-amine is a heterocyclic organic compound featuring a five-membered oxazole ring substituted at the 5-position with an ethylamine side chain. The oxazole ring, composed of three carbon atoms, one oxygen atom, and one nitrogen atom, confers unique electronic and steric properties to the molecule. While the hydrochloride salt form (2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine hydrochloride) is commercially available for research purposes , the parent amine itself is less well-studied. Its structural simplicity and modularity make it a scaffold for functionalization, as seen in derivatives like 2-(3-cyclopropyl-1,2-oxazol-5-yl)ethan-1-amine hydrochloride .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,2-Oxazol-5-yl)ethan-1-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of an α,β-unsaturated carbonyl compound with hydroxylamine to form the oxazole ring. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate and a solvent like ethanol or methanol .

Industrial Production Methods

Industrial production of 2-(1,2-Oxazol-5-yl)ethan-1-amine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production .

Chemical Reactions Analysis

Types of Reactions

2-(1,2-Oxazol-5-yl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form oxazole derivatives with different functional groups.

Reduction: Reduction reactions can convert the oxazole ring to other heterocyclic structures.

Substitution: The amine group can participate in substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole carboxylic acids, while substitution reactions can produce N-substituted oxazole derivatives .

Scientific Research Applications

2-(1,2-Oxazol-5-yl)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound can be used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(1,2-Oxazol-5-yl)ethan-1-amine involves its interaction with specific molecular targets. The oxazole ring can interact with enzymes and receptors, modulating their activity. The amine group can form hydrogen bonds with biological molecules, enhancing its binding affinity. These interactions can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 2-(1,2-Oxazol-5-yl)ethan-1-amine with analogs differing in substituents, heterocyclic core, or functional groups.

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(1,2-Oxazol-5-yl)ethan-1-amine	Parent compound (no substituents)	126.15	Base scaffold for drug design
2-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine hydrochloride	Methyl group at oxazole 3-position	162.62 (HCl salt)	Commercial availability; enhanced stability
2-(3-Cyclopropyl-1,2-oxazol-5-yl)ethan-1-amine hydrochloride	Cyclopropyl at oxazole 3-position	200.69 (HCl salt)	Improved lipophilicity; research intermediate
N-methyl-5-(naphthalen-1-yl)oxazol-2-amine	Naphthyl substitution; methylated amine	248.30	Inhibitor synthesis (e.g., lipoxygenases)
{1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride	Oxadiazole core; methoxyethyl substituent	221.69 (HCl salt)	Bioactive analog with varied ring system
2-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	Triazole core; ethyl and methyl substituents	154.21	Intermediate for agrochemicals/pharmaceuticals

Key Observations:

Naphthyl-substituted oxazoles (e.g., ) demonstrate enhanced aromatic stacking interactions, making them suitable for enzyme inhibition (e.g., 12/15-lipoxygenases).

Heterocyclic Core Variations :

• Replacement of oxazole with oxadiazole () or triazole () alters electronic properties and hydrogen-bonding capacity. For instance, oxadiazoles are more electron-deficient, while triazoles offer additional nitrogen sites for coordination.

Functional Group Modifications :

• Methylation of the amine (e.g., N-methyl-5-(naphthalen-1-yl)oxazol-2-amine, ) reduces polarity, which may improve metabolic stability but decrease solubility.

Safety and Handling :

• Hydrochloride salts (e.g., ) are commonly used due to improved crystallinity and stability. Safety data for these derivatives emphasize standard precautions (e.g., avoiding inhalation, skin contact) .

Research Findings and Data

Physicochemical Properties**:

• Solubility : Hydrochloride salts (e.g., ) are water-soluble, whereas free bases may require organic solvents.
• Stability : Oxazole derivatives are generally stable under ambient conditions but may degrade under strong acidic/basic environments.

Biological Activity

2-(1,2-Oxazol-5-yl)ethan-1-amine, also known as oxazoline derivatives, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound exhibits potential therapeutic properties, including immunomodulatory, antiviral, and anticancer effects. This article reviews the current understanding of its biological activity based on recent research findings.

2-(1,2-Oxazol-5-yl)ethan-1-amine is characterized by its oxazole ring structure, which contributes to its biological activity. The presence of the oxazole moiety is significant as it has been linked to various pharmacological effects, particularly in the context of immunological and anticancer activities.

Anticancer Activity

Recent studies have demonstrated that compounds related to 2-(1,2-Oxazol-5-yl)ethan-1-amine exhibit significant anticancer properties. For example:

• In vitro studies showed that derivatives inhibited the proliferation of various cancer cell lines, including human leukemia and breast cancer cells. Compounds displayed IC50 values ranging from 0.77 µM to 9.76 µM against melanoma and renal cancer cell lines, indicating potent cytotoxic effects .

Compound	Cell Line	IC50 (µM)
10g	UAC62 (Melanoma)	0.77
10h	MCF7 (Breast)	8.79
16n	TK10 (Renal)	9.73

Immunomodulatory Effects

The immunomodulatory potential of this compound has been explored extensively:

• In vitro tests indicated that certain derivatives significantly inhibited the proliferation of human peripheral blood lymphocytes and mouse splenocytes induced by phytohemagglutinin A and lipopolysaccharide .
• Notably, one derivative caused a moderate suppression of tumor necrosis factor α (TNF-α) production in human whole blood cultures.

Antiviral Activity

The antiviral efficacy of oxazole derivatives has also been investigated:

• Compounds were found to inhibit replication of human herpes virus type-1 (HHV-1) in A549 cell lines, showcasing their potential as antiviral agents .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of oxazole derivatives:

• Variations in substituents on the oxazole ring significantly affect potency and selectivity against different biological targets. For instance, modifications leading to enhanced hydrophobicity often resulted in increased inhibitory activity against specific enzymes .

Case Studies

Several case studies illustrate the therapeutic potential of 2-(1,2-Oxazol-5-yl)ethan-1-amine:

• Study on Immunosuppressive Properties : A series of oxazole derivatives were tested for their ability to modulate immune responses in vitro. The most active compounds were shown to induce apoptosis in activated lymphocytes while sparing resting cells .
• Anticancer Screening : A comprehensive screening against a panel of cancer cell lines revealed that several oxazoles exhibited selective toxicity towards malignant cells with minimal effects on normal cell lines . This selectivity is crucial for reducing potential side effects in therapeutic applications.